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Compound of Interest

Compound Name: 1,4-Dichlorocyclohexane

Cat. No.: B099034

Application Notes and Protocols: 1,4-
Dichlorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and disposal of 1,4-
Dichlorocyclohexane, a chlorinated organic compound used as a solvent and chemical
intermediate. Due to its hazardous properties, adherence to strict safety protocols is essential.

Section 1: Physical and Chemical Properties

1,4-Dichlorocyclohexane exists as two primary stereoisomers, cis and trans, which have
distinct physical properties. The commercial product is often a mixture of these isomers.
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cis-1,4- trans-1,4- 1,4-
Property Dichlorocyclohexa  Dichlorocyclohexa Dichlorocyclohexa
ne ne ne (Isomer Mixture)
CAS Number 16749-11-4[1] 16890-91-8[2] 19398-57-3[3]
Molecular Formula CeH10Cl2[1] CeH10Cl2[2] CeH10ClI2[3]
Molecular Weight 153.05 g/mol [1] 153.05 g/mol [2] 153.05 g/mol [3]
White to almost white
Appearance
powder or crystals
413 °C (Note: This
value from one source
Melting Point 18 °C 102-104 °C seems unusually high
and may be
inaccurate)[4]
Boiling Point - 60 °C at 3 mmHg
Flash Point - - 34°C

Section 2: Hazard Identification and Safety
Precautions

1,4-Dichlorocyclohexane is classified as a hazardous substance. The following GHS
classifications have been identified[5]:

o Skin Irritation (Category 2): Causes skin irritation.[5]

o Eye Irritation (Category 2A): Causes serious eye irritation.[5]

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[5]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

e P264: Wash skin thoroughly after handling.[5]
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e P272: Contaminated work clothing should not be allowed out of the workplace.[5]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

e P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[5]
o P337 + P313: If eye irritation persists: Get medical advice/attention.[5]

e P362 + P364: Take off contaminated clothing and wash it before reuse.[5]

e P501: Dispose of contents/container to an approved waste disposal plant.[5]

Note on Toxicity: Specific quantitative toxicity data, such as LD50 values, for 1,4-
Dichlorocyclohexane are not readily available in published literature. The hazard assessment
is based on its GHS classification. For context, the related compound 1,4-Dichlorobenzene is
known to cause effects on the liver, skin, and central nervous system with chronic exposure.[6]

Section 3: Experimental Protocols
General Handling Procedures

Engineering Controls:

 All work with 1,4-Dichlorocyclohexane should be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood.[7]

o Ensure that a safety shower and eyewash station are readily accessible.
Personal Protective Equipment (PPE):

e Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn in
situations with a high risk of splashing.
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» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile). Inspect gloves for any signs
of degradation or puncture before use.

o Body Protection: A lab coat must be worn. For larger quantities or operations with a higher
risk of splashing, consider a chemical-resistant apron or coveralls.

» Respiratory Protection: If working outside of a fume hood or if aerosol generation is likely, a
NIOSH-approved respirator with an organic vapor cartridge is required.[7]

Example Experimental Protocol: Synthesis of 1,4-
Dichlorocyclohexane

This protocol is adapted from a known synthesis route and illustrates a typical laboratory use of
related chemicals to produce 1,4-Dichlorocyclohexane.[8]

Objective: To synthesize 1,4-Dichlorocyclohexane from 1,4-Cyclohexanediol.
Materials:

e 1,4-Cyclohexanediol (cis/trans mixture)

o Concentrated Hydrochloric Acid

¢ Anhydrous Calcium Chloride

e Sodium Bicarbonate solution (5%)

» Deionized Water

» Round-bottom flask with reflux condenser
e Heating mantle

o Separatory funnel

o Erlenmeyer flasks

e Drying tube
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« Distillation apparatus

Procedure:

Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a reflux
condenser and a drying tube.

e Charging the Flask: Add 1,4-Cyclohexanediol to the flask.

o Reagent Addition: Slowly add an excess of concentrated hydrochloric acid to the flask while
stirring. The reaction is exothermic and may require cooling in an ice bath.

o Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain for the
appropriate reaction time (e.g., 2-3 hours), monitoring the reaction progress by a suitable
method (e.g., TLC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Carefully transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with deionized water, 5% sodium bicarbonate solution,
and again with deionized water.

o Separate the organic layer and dry it over anhydrous calcium chloride.
« Purification:

o Decant or filter the dried organic layer.

o Purify the crude 1,4-Dichlorocyclohexane by distillation.

Section 4: Storage and Disposal
Storage Procedures

» Store 1,4-Dichlorocyclohexane in a tightly sealed, properly labeled container.
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» Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[9]

o Store separately from incompatible materials such as strong oxidizing agents, strong bases,
and reactive metals.

e The storage area should be designated for flammable and toxic chemicals.

Spill Cleanup Protocol

e Immediate Actions:
o Evacuate all non-essential personnel from the spill area.
o Eliminate all ignition sources.
o Ensure adequate ventilation.

o Containment:

o Wearing appropriate PPE, contain the spill using a non-combustible absorbent material
such as sand, vermiculite, or a commercial spill absorbent.

e Cleanup:

o Carefully collect the absorbed material into a designated, sealable container for hazardous

waste.
o Decontaminate the spill area with a suitable solvent, followed by soap and water.
o Collect all cleanup materials in the hazardous waste container.

» Reporting: Report the spill to the appropriate environmental health and safety personnel.

Waste Disposal Protocol

1,4-Dichlorocyclohexane is a halogenated organic compound and must be disposed of as
hazardous waste.[9][10]
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» Segregation: Do not mix halogenated solvent waste with non-halogenated solvent waste.[10]
[11] The disposal of mixed waste is more complex and costly.

e Collection:

o Collect waste 1,4-Dichlorocyclohexane and materials contaminated with it in a
designated, leak-proof, and clearly labeled hazardous waste container.[7]

o The label should clearly state "Hazardous Waste: 1,4-Dichlorocyclohexane” and list all
components of the waste mixture with their approximate percentages.

o Storage of Waste:

o Keep the waste container tightly closed except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory.
» Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
environmental health and safety office.

o Never dispose of 1,4-Dichlorocyclohexane down the drain.[7][9]

Section 5: Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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